Cas no 893725-77-4 (2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 893725-77-4
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5232852
• PubChem ID: 16637075
• Update Time: 2026-03-08

2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

• Inchi： 1S/C19H19N3O4S/c1-2-25-16-10-8-14(9-11-16)22-17(12-26-15-6-4-3-5-7-15)20-21-19(22)27-13-18(23)24/h3-11H,2,12-13H2,1H3,(H,23,24)
• InChI Key： YCJDKIWIBJAAQU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=C(OCC)C=C2)C(COC2=CC=CC=C2)=NN=1

Additional information on 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Research Briefing on 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 893725-77-4)

The compound 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 893725-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a 1,2,4-triazole core functionalized with ethoxyphenyl and phenoxymethyl groups. These modifications are believed to enhance its binding affinity to specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary in vitro studies have shown that 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid may also possess antimicrobial activity. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that the compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

The synthesis of this compound has been optimized in recent years to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a scalable, cost-effective synthetic route that utilizes readily available starting materials. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research is exploring structural analogs to address these limitations while maintaining or enhancing biological activity.

In conclusion, 2-{4-(4-ethoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid represents a promising candidate for drug development, particularly in the areas of inflammation and infectious diseases. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological profile for clinical translation.